Cas no 156912-12-8 (1H-Pyrazolo[4,3-c]quinolin-3-amine)

• Product Name: 1H-Pyrazolo[4,3-c]quinolin-3-amine
• CAS No: 156912-12-8
• MF: C₁₀H₈N₄
• MW: 184.19732093811
• CID: 2133601
• PubChem ID: 10103858
• Update Time: 2025-04-21

1H-Pyrazolo[4,3-c]quinolin-3-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[4,3-c]quinolin-3-amine
• 3-amino-1H-pyrazolo[4,3-c]quinoline
• CHEMBL4097288
• STL433359
• CCG-314849
• 156912-12-8
• DB-064147
• AKOS005142442
• CS-0358180

• Inchi： 1S/C10H8N4/c11-10-7-5-12-8-4-2-1-3-6(8)9(7)13-14-10/h1-5H,(H3,11,13,14)
• InChI Key： PEPIIKRUOOZAIE-UHFFFAOYSA-N
• SMILES： N1C2C(=CN=C3C=CC=CC=23)C(N)=N1

Computed Properties

• Exact Mass: 184.074896272Da
• Monoisotopic Mass: 184.074896272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 67.6Ų